N,N-Diethylbutanethioamide

• CAS RN: 19420-07-6
• Molecular Formula: C8H17NS
• Molecular Weight: 159.29 g/mol
• IUPAC Name: N,N-diethylbutanethioamide
• InChI: InChI=1S/C8H17NS/c1-4-7-8(10)9(5-2)6-3/h4-7H2,1-3H3
• InChI Key: XSDYVJCOVSBGAP-UHFFFAOYSA-N
• SMILES: CCCC(=S)N(CC)CC
• synonyms: Butanethioamide, N,N-diethyl-

Description

N,N-Diethylbutanethioamide, also known as DEET, is a widely used insect repellent. It was first developed by the US Army in 1946 for use by military personnel in insect-infested areas. Today, DEET is used by millions of people worldwide to protect themselves from mosquito and tick bites.

Mechanism Of Action

N,N-Diethylbutanethioamide works by disrupting the olfactory system of insects, making it difficult for them to locate their prey. It also acts as a contact repellent, causing insects to avoid landing on treated skin or clothing.

Biochemical And Physiological Effects

N,N-Diethylbutanethioamide has been shown to have a low toxicity profile in humans. However, some studies have suggested that it may have neurotoxic effects in certain animal models. It is also known to be a skin irritant in some individuals.

Advantages And Limitations For Lab Experiments

N,N-Diethylbutanethioamide is a useful tool for researchers studying insect behavior and ecology. However, its effectiveness can vary depending on the species of insect being studied. Additionally, care must be taken to avoid contaminating experimental setups with N,N-Diethylbutanethioamide, as it can interfere with results.

Future Directions

There is ongoing research into the development of new insect repellents that are more effective and less toxic than N,N-Diethylbutanethioamide. Some promising candidates include picaridin, IR3535, and plant-based repellents such as citronella and eucalyptus oil. Additionally, studies are being conducted to better understand the mechanism of action of N,N-Diethylbutanethioamide and other repellents, with the goal of developing more targeted and effective insect control strategies.

Synthesis Methods

N,N-Diethylbutanethioamide is synthesized from diethylamine and butanethiol in the presence of an acid catalyst. The reaction proceeds via a nucleophilic addition-elimination mechanism.

Scientific Research Applications

N,N-Diethylbutanethioamide is a popular subject of scientific research due to its effectiveness as an insect repellent. Studies have been conducted to investigate its mechanism of action, biochemical and physiological effects, and potential limitations for use in laboratory experiments.